S-Adenosylhomocysteine-d4
Overview
Description
S-Adenosylhomocysteine-d4 (SAH-d4) contains four deuterium atoms at the 3, 3’, 4, and 4’ positions. It is intended for use as an internal standard for the quantification of SAH by GC- or LC-mass spectrometry (MS). S-Adenosyl-L-homocysteine (SAH) is an amino acid derivative and an intermediate, by-product, or modulator of several metabolic pathways, including the activated methyl cycle and cysteine biosynthesis. It is also a product of S-adenosyl-methionine (SAM)-dependent methylation of biological molecules, including DNA, RNA, and histones and other proteins. SAH is a risk factor for many diseases, including cancer and neurodegenerative diseases. In addition, inhibitors that block its hydrolysis are being developed as anti-viral, anti-parasitic, anti-arthritic and immunosuppressive agents.
Scientific Research Applications
1. Role in Enzyme Catalysis and Mechanism
S-Adenosylhomocysteine hydrolase (AdoHcyase) is crucial in catalyzing the hydrolysis of S-adenosylhomocysteine, forming adenosine and homocysteine. Research reveals the involvement of specific amino acids in this catalytic reaction, providing insights into the enzyme's mechanism. This knowledge is significant in understanding the biological processes where AdoHcyase is involved (Takata et al., 2002).
2. Bioimaging and Inhibitor Screening
Developments in fluorogenic substrates for S-Adenosylhomocysteine hydrolase (SAHase) have enabled bioimaging of SAHase activity and effective screening of its inhibitors. This advancement aids in identifying potential antiviral and anticancer agents, demonstrating SAHase's role in the methylation process and its relevance in clinical applications and academic studies (Jia et al., 2016).
3. Epigenetic Regulation in Plants
In Arabidopsis, S-Adenosylhomocysteine hydrolase (SAH) impacts DNA methylation patterns, particularly in non-CG contexts. This effect is linked to histone methylation, showing SAH's role in gene silencing pathways involving histone and DNA methylation interplay. This finding is crucial for understanding SAH-related developmental processes and potential applications in agriculture (Mull et al., 2006).
4. Intracellular Methylation Modulation
AdoHcyase controls intracellular levels of S-adenosylhomocysteine (AdoHcy), a significant inhibitor of methyltransferases. Understanding the modulation of AdoHcyase by adenosine and cAMP offers insights into its role in DNA promoter methylation and transcription, highlighting its potential in epigenetic research and therapy (Kloor & Osswald, 2004).
5. Biomarker for Cellular Methylation Status
SAH, as a metabolic indicator, influences methylation of various cellular components. Elevated SAH levels correlate with lymphocyte DNA hypomethylation, underscoring its role as a biomarker for cellular methylation status. This association is crucial in understanding and potentially managing conditions linked to altered methylation patterns (Yi et al., 2000).
6. Epigenetic Alterations by Long Non-Coding RNAs
The interaction of H19 long non-coding RNA with SAH hydrolase affects genome-wide methylation, offering insights into gene methylation dynamics. This discovery is significant for understanding the broader epigenetic regulation mechanisms in development and diseases, suggesting the potential for targeted therapeutic strategies (Zhou et al., 2015).
properties
Product Name |
S-Adenosylhomocysteine-d4 |
|---|---|
Molecular Formula |
C14H16D4N6O5S |
Molecular Weight |
388.4 |
InChI |
InChI=1S/C14H20N6O5S/c15-6(14(23)24)1-2-26-3-7-9(21)10(22)13(25-7)20-5-19-8-11(16)17-4-18-12(8)20/h4-7,9-10,13,21-22H,1-3,15H2,(H,23,24)(H2,16,17,18)/t6?,7-,9-,10-,13-/m1/s1/i1D2,2D2 |
InChI Key |
ZJUKTBDSGOFHSH-NMDOHOJQSA-N |
SMILES |
NC1=NC=NC2=C1N=CN2[C@H]3[C@H](O)[C@H](O)[C@@H](CSC([2H])([2H])C([2H])([2H])[C@H](N)C(O)=O)O3 |
synonyms |
SAH-d4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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